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Compound of Interest

Compound Name: 2,4-Dimethyloct-4-enedinitrile
CAS No.: 62751-19-3
Cat. No.: B8594862
Get Quote
. J

Executive Summary & Molecule Profile

2,4-Dimethyloct-4-enedinitrile is a C10 unsaturated dinitrile. Its structural features—an
internal double bond (C4=C5) and two nitrile groups—impart unique polarity and volatility
characteristics. Unlike simple hydrocarbons, the nitrile groups increase retention on polar
stationary phases and suppress ionization in standard ESI modes, necessitating specialized

detection strategies.

Physicochemical Profile (Calculated)
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Property Value (Est.) Analytical Implication

Molecular lon [M]* = 162.12

Formula CioH1aN2
Da
N ) Amenable to GC, but requires
Boiling Point 280-300°C o
high final oven temps.
Moderately lipophilic;
LogP ~1.8-2.2 extractable with Ethyl Acetate
or MTBE.
] UV detection (210 nm) is hon-
Chromophore Weak (isolated C=C) N ) ]
specific; MS is required.
Potential Genotoxic Impurity
Reactivity Michael Acceptor (Potential) (PGD); requires trace LOQ (<10

ppm).

Strategic Method Selection

For this analyte, Gas Chromatography-Mass Spectrometry (GC-MS) is the primary
recommended method due to the compound's semi-volatility and the superior resolution of
structural isomers (E/Z) afforded by capillary GC columns.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the secondary method,
reserved for non-volatile matrices (e.g., biological plasma, polymer solids) where thermal
degradation is a risk.

Protocol A: GC-MS Quantification (Gold Standard)

Recommended for: API purity testing, raw material analysis, and process control.

Reagents & Standards

o Reference Standard: Custom synthesis required (purity >98%).

 Internal Standard (ISTD):Sebaconitrile (1,8-dicyanooctane) or Geranyl Nitrile (structural
analogue).
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o Solvent: Ethyl Acetate (HPLC Grade).

Instrument Conditions

Parameter

Setting

Rationale

Agilent 8890 GC / 5977B MSD

System ] High sensitivity required.
(or equivalent)
Critical: Highly polar phases
PEG or Cyanopropyl) are
DB-WAX Ul or VF-23ms (30m ( ) yanopropy) o
Column required to separate the nitrile
x 0.25mm, 0.25um) )
from hydrocarbon matrices and
resolve E/Z isomers.
] ] Split 10:1 for assay; Splitless
Inlet Split/Splitless (250°C) ) N
for trace impurities.
) Helium @ 1.2 mL/min Optimal linear velocity for
Carrier Gas

(Constant Flow)

separation efficiency.

Oven Program

60°C (1 min) - 15°C/min -
240°C (5 min)

Slow ramp ensures separation

of the dinitrile from mono-nitrile

byproducts.
MS Source El (70 eV), 230°C Standard ionization.
o SIM Mode (Selected lon Enhances sensitivity by
Acquisition

Monitoring)

focusing on diagnostic ions.

MS Detection Strategy (SIM Parameters)

The fragmentation of 2,4-Dimethyloct-4-enedinitrile will likely yield specific ions due to Allylic

cleavage and Nitrile proximity.

e Target lon (Quant):m/z 122 (Loss of CH2CN group).

e Qualifier 1:m/z 162 (Molecular lon, likely weak).

e Qualifier 2:m/z 81 (Characteristic hydrocarbon fragment).
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e Qualifier 3:m/z 41 (Allylic cation).

Sample Preparation Workflow

» Weighing: Accurately weigh 50 mg of sample into a 20 mL headspace vial or centrifuge tube.
e Dissolution: Add 5.0 mL of Ethyl Acetate containing ISTD (10 pg/mL).
o Extraction (if solid matrix): Sonicate for 15 mins. Centrifuge at 4000 rpm for 5 mins.

« Filtration: Filter supernatant through a 0.2 um PTFE syringe filter into a GC vial.

Protocol B: LC-MS/MS Quantification (Alternative)

Recommended for: Aqueous residues, biological samples, or thermally unstable matrices.

The lonization Challenge

Aliphatic nitriles are notoriously difficult to ionize in Electrospray lonization (ESI) because they
lack basic nitrogens.

e Solution: Use Ammonium Acetate in the mobile phase to promote Ammoniated Adducts
[M+NHa]*.

LC Conditions

e Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 pm).

Mobile Phase A: 5 mM Ammonium Acetate in Water (pH 6.5).

Mobile Phase B: Acetonitrile.[1]

Gradient: 10% B to 90% B over 8 minutes.

Flow Rate: 0.4 mL/min.

MS/MS Transitions (ESI Positive)

e Precursor lon: 180.15 m/z [M+NHa4]* (Ammonium adduct of 162).
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e Product lon 1 (Quant): 163.1 m/z [M+H]* (Loss of NH3s).
e Product lon 2 (Qual): 136.1 m/z (Loss of CN group).

o Collision Energy: Optimized per transition (start at 15-25 eV).

Method Validation (ICH Q2 Guidelines)

To ensure trustworthiness, the method must be validated.

Parameter Acceptance Criteria Experimental Approach
o No interference at RT of Inject blank matrix and matrix
Specificity ) ) o N
analyte. spiked with potential impurities.

5-point curve from 1 ppm to
Linearity R2>0.995 100 ppm (relative to sample

conc).

Calculate from low-
S/N > 3 (LOD), S/N > 10

LOD/LOQ concentration spike (e.g., 0.1
(LOQ)
ppm).
. 6 replicate injections of a

Precision RSD < 5.0% )

standard solution.

Spike sample matrix at 3 levels
Accuracy Recovery 80-120%

(50%, 100%, 150%).

Visualized Analytical Workflow

The following diagram illustrates the decision logic and workflow for analyzing this compound.
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Sample Received
(API, Reaction Mix, or Bio-fluid)

Matrix Type Check

Solvents/Oils Salts/Plasma

Volatile/Solvent Matrix Aqueous/Solid/Bio Matrix
Dilute in Ethyl Acetate LLE Extraction (MTBE)
Add ISTD (Sebaconitrile) Reconstitute in MeOH:H20

PROTOCOL A: GC-MS PROTOCOL B: LC-MS/MS

(DB-WAX Column) (ESI+ with NH4 Adducts)

SIM Mode Detection MRM Detection
m/z 122 (Quant), 162 [M+NH4]+ -> [M+H]+

Quantification & Report
(ppm level)

Click to download full resolution via product page

Caption: Decision tree for selecting the optimal analytical path based on sample matrix,
highlighting the divergence between GC-MS and LC-MS/MS workflows.

Troubleshooting & Scientific Causality

 Issue: Peak Tailing in GC.
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o Cause: Nitrile groups interacting with active silanol sites in the inlet liner or column.

o Fix: Use Ultra-Inert (Ul) liners with glass wool and a highly deactivated column (e.g., DB-
WAX UlI).

e |ssue: Low Sensitivity in LC-MS.
o Cause: Poor protonation of the nitrile group.

o Fix: Verify the concentration of Ammonium Acetate. Sodium adducts [M+Na]* are also
common; if [M+NHa4]* is unstable, switch to monitoring the Sodium adduct (though
fragmentation is harder).

e |ssue: Double Peaks.
o Cause: E/Z Isomerism at the C4=C5 double bond.

o Action: Do not integrate them separately unless required. Sum the areas of both isomer
peaks for total quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. (E)-2,4-dimethyloct-4-ene | C10H20 | CID 143367543 - PubChem
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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